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Compound of Interest

Compound Name: 3-Cyclohexyl-1,1-dimethylurea

Cat. No.: B1622496 Get Quote

Essential Safety and Handling Guide for 3-
Cyclohexyl-1,1-dimethylurea
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety, and logistical information for the handling and

disposal of 3-Cyclohexyl-1,1-dimethylurea (CAS No: 31468-12-9). Adherence to these

procedures is critical for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against potential exposure. The following table summarizes the required PPE for handling 3-
Cyclohexyl-1,1-dimethylurea, based on established hazard classifications.
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Hazard
Classification

GHS Pictogram Hazard Statements
Precautionary
Statements

Acute Toxicity (Oral),

Category 4
alt text

H302: Harmful if

swallowed.

P301+P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.

Eye Irritation,

Category 2
alt text

H319: Causes serious

eye irritation.

P280: Wear protective

gloves/protective

clothing/eye

protection/face

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

Get medical

advice/attention.

Recommended PPE for Handling 3-Cyclohexyl-1,1-dimethylurea:
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles or Glasses

Must meet ANSI Z.87.1 1989

standard.[1] A face shield

should be worn over safety

glasses if there is a risk of

splashing or explosion.[1]

Hand Protection Chemical-resistant gloves

Disposable nitrile gloves offer

short-term protection against a

range of chemicals.[1] Always

consult the glove

manufacturer's resistance

guide for specific chemical

compatibility.

Body Protection Laboratory Coat

A Nomex® laboratory coat with

cotton clothing underneath is

recommended.[1] The lab coat

should be fully buttoned to

cover as much skin as

possible.[1]

Footwear Closed-toe shoes

Shoes must cover the entire

foot (closed toe and heel, no

holes).[1]

Respiratory Protection Respirator (if necessary)

Use in a well-ventilated area. If

ventilation is inadequate, a

respirator is required.[1]

Respirator use necessitates a

formal program including

medical evaluations, fit testing,

and training.[1]
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Proper handling and disposal procedures are crucial to prevent contamination and ensure the

safety of all laboratory personnel.

Experimental Workflow for Handling 3-Cyclohexyl-1,1-dimethylurea:

Preparation Handling Post-Procedure & Cleanup

Waste Disposal

Don Appropriate PPE Set up in Ventilated Area Weigh Solid Compound Dissolve/Use in Reaction Decontaminate Glassware & Surfaces Doff PPE Correctly

Dispose of Solid Waste

Dispose of Liquid Waste

Click to download full resolution via product page

Caption: Workflow for handling 3-Cyclohexyl-1,1-dimethylurea.

Detailed Experimental Protocol:

Preparation:

Before handling the compound, ensure all necessary PPE is correctly worn.

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Handling:

When weighing the solid, avoid generating dust.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Avoid contact with skin and eyes.[2] In case of contact, follow the first aid measures

outlined in the Safety Data Sheet.

Do not eat, drink, or smoke when using this product.[3]
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Post-Procedure & Cleanup:

Thoroughly decontaminate all glassware and surfaces that have come into contact with

the chemical.

Remove and wash contaminated clothing before reuse.[2]

Remove PPE in the correct order to avoid cross-contamination.

Disposal:

Dispose of waste in clearly labeled, sealed containers.

Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations to ensure complete and accurate classification and disposal.[2]

Do not allow the product to enter drains.

Emergency Procedures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Get medical attention.[4]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes.

Get medical attention if irritation develops and persists.[4]

Inhalation: Move to fresh air. If not breathing, give artificial respiration. Get medical attention.

[2][4]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterwards. Call a physician or poison control center immediately.[2]

By following these guidelines, researchers can safely handle 3-Cyclohexyl-1,1-dimethylurea
and maintain a secure laboratory environment. Always refer to the full Safety Data Sheet (SDS)

for complete information before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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